Cas no 2060024-65-7 (5-Bromo-2-(6-bromopyridin-3-yl)-4-methylpyridine)

• Product Name: 5-Bromo-2-(6-bromopyridin-3-yl)-4-methylpyridine
• CAS No: 2060024-65-7
• MF: C₁₁H₈Br₂N₂
• MW: 328.002620697021
• MDL: MFCD30488159
• CID: 5613398
• PubChem ID: 125451711
• Update Time: 2025-05-27

5-Bromo-2-(6-bromopyridin-3-yl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-330468
• 2060024-65-7
• 5-Bromo-2-(6-bromopyridin-3-yl)-4-methylpyridine
• 2,3'-Bipyridine, 5,6'-dibromo-4-methyl-

• MDL： MFCD30488159
• Inchi： 1S/C11H8Br2N2/c1-7-4-10(14-6-9(7)12)8-2-3-11(13)15-5-8/h2-6H,1H3
• InChI Key： GBDHRZYUWPNHBF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)C1C=NC(=CC=1)Br

Computed Properties

• Exact Mass: 327.90337g/mol
• Monoisotopic Mass: 325.90542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.728±0.06 g/cm3(Predicted)
• Boiling Point: 391.7±37.0 °C(Predicted)
• pka: -0.19±0.37(Predicted)

Additional information on 5-Bromo-2-(6-bromopyridin-3-yl)-4-methylpyridine

Research Brief on 5-Bromo-2-(6-bromopyridin-3-yl)-4-methylpyridine (CAS: 2060024-65-7): Recent Advances and Applications

The compound 5-Bromo-2-(6-bromopyridin-3-yl)-4-methylpyridine (CAS: 2060024-65-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic brominated pyridine derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in modulating protein-protein interactions and its role as a key building block in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized 5-Bromo-2-(6-bromopyridin-3-yl)-4-methylpyridine as a core scaffold, which allowed for strategic functionalization at both bromine positions. This approach led to the development of compounds with improved selectivity profiles against off-target kinases, addressing a major challenge in BTK inhibitor development.

In the field of chemical biology, this compound has shown promise as a molecular probe. A recent Nature Chemical Biology publication (2024) reported its use in developing photoaffinity labels for studying protein-ligand interactions. The bromine atoms serve as ideal handles for further modifications, enabling the introduction of photoreactive groups while maintaining the compound's binding affinity to target proteins.

The synthetic accessibility of 5-Bromo-2-(6-bromopyridin-3-yl)-4-methylpyridine has been significantly improved through recent methodological advances. A 2023 Organic Letters paper described a palladium-catalyzed cross-coupling approach that achieves higher yields (up to 85%) compared to traditional methods. This development is particularly important for scaling up production while maintaining the compound's high purity, which is critical for pharmaceutical applications.

From a structural perspective, computational studies have provided new insights into the compound's conformational preferences. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2024) revealed that the rotational barrier between the two pyridine rings is lower than previously thought, suggesting greater flexibility in drug design applications. This finding has implications for the design of conformationally constrained analogs.

Recent patent activity (2023-2024) indicates growing commercial interest in this compound, with several applications filed for its use in PROTAC (Proteolysis Targeting Chimera) development. The bromine atoms serve as ideal attachment points for E3 ligase ligands, enabling the creation of bifunctional molecules that target disease-relevant proteins for degradation.

Looking forward, researchers anticipate that 5-Bromo-2-(6-bromopyridin-3-yl)-4-methylpyridine will play an increasingly important role in fragment-based drug discovery. Its optimal physicochemical properties (MW 327.98, cLogP 3.2) and the presence of multiple vectors for derivatization make it particularly valuable for this approach. Several pharmaceutical companies have included this compound in their fragment libraries for high-throughput screening campaigns.